Cas no 2228795-10-4 (1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbaldehyde
• CAS No: 2228795-10-4
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 6494072
• PubChem ID: 165968958
• Update Time: 2025-05-27

1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbaldehyde
• EN300-1767244
• 2228795-10-4

• Inchi： 1S/C10H9NO4/c12-6-10(3-4-10)7-1-2-9(13)8(5-7)11(14)15/h1-2,5-6,13H,3-4H2
• InChI Key： IVHQZHPCDSBXOH-UHFFFAOYSA-N
• SMILES： O=CC1(C2C=CC(=C(C=2)[N+](=O)[O-])O)CC1

Computed Properties

• Exact Mass: 207.05315777g/mol
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbaldehyde

Recent Advances in the Study of 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbaldehyde (CAS: 2228795-10-4)

1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbaldehyde (CAS: 2228795-10-4) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbaldehyde via a palladium-catalyzed cyclopropanation reaction. The researchers highlighted its stability under physiological conditions, making it a promising candidate for further derivatization. The compound's unique cyclopropane ring and nitro-hydroxyphenyl moiety were found to contribute to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways.

In another recent investigation, the compound was evaluated for its inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), indicated moderate COX-2 inhibition, suggesting its potential as a lead compound for anti-inflammatory drug development. Molecular docking studies further revealed that the aldehyde group and the nitrophenyl ring play critical roles in binding to the enzyme's active site.

Beyond its pharmacological potential, 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbaldehyde has also been explored as a building block in the synthesis of fluorescent probes. A 2024 study in ACS Chemical Biology reported its incorporation into a probe for detecting reactive oxygen species (ROS) in live cells. The probe exhibited high sensitivity and selectivity, underscoring the compound's utility in chemical biology applications.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Future research directions may include structural modifications to enhance its bioavailability and target specificity. Overall, 1-(4-hydroxy-3-nitrophenyl)cyclopropane-1-carbaldehyde represents a valuable tool in medicinal chemistry and chemical biology, with broad applications in drug discovery and diagnostic development.